Cas no 1509632-14-7 (methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate)

• Product Name: methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate
• CAS No: 1509632-14-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6007659
• PubChem ID: 82654418
• Update Time: 2025-06-27

methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate
• 1509632-14-7
• EN300-1814602

• Inchi： 1S/C9H11NO3/c1-10-5-3-4-7(10)8(11)6-9(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： RWXBSQLOWBWITJ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1=CC=CN1C

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.3Ų

Additional information on methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate

Chemical Compound CAS No. 1509632-14-7: Methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate

Methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate, identified by the CAS registry number 1509632-14-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methyl ester group with a substituted pyrrole moiety. The presence of the pyrrole ring, a five-membered aromatic heterocycle, contributes to its potential as a bioactive molecule in various applications.

The chemical structure of methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate is notable for its conjugated system, which plays a crucial role in its electronic properties. The pyrrole ring, substituted at the 2-position with a methyl group and connected to a ketone moiety via an ethylene bridge, creates a molecule with both hydrophobic and hydrophilic characteristics. This balance is often desirable in drug design, as it can enhance solubility and bioavailability.

Recent studies have highlighted the potential of this compound in the development of new therapeutic agents. For instance, research has shown that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of chronic diseases, where inflammation and oxidative stress are key contributors to pathology.

In addition to its pharmacological applications, methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate has been explored for its role in material science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of methyl 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanoate typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From an environmental perspective, understanding the degradation pathways of methyl 3-(1-methyl-1H-pyrrol-2-yl)-3 oxopropanoate is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis to form less complex molecules. This information is critical for ensuring sustainable practices in the handling and disposal of this compound.

In conclusion, methyl 3-(1-methyl-H-pyrrol-ylium)-propanoate (CAS No. 1509632-ylium) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial development.